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Compound of Interest

Compound Name: Niobium sulfide

Cat. No.: B076460 Get Quote

A comprehensive guide to the synthesis and properties of niobium sulfide phases (NbS,

NbS₂, NbS₃, and NbS₄) is detailed below, intended for an audience of researchers, scientists,

and professionals in drug development. This document outlines the synthesis methodologies,

key physicochemical properties, and logical relationships between the different phases of

niobium sulfide.

Introduction to Niobium Sulfides
Niobium sulfides are a class of transition metal dichalcogenides that have garnered significant

interest due to their diverse crystal structures and a wide array of electronic and chemical

properties. These materials exhibit behaviors ranging from metallic and superconducting to

semiconducting, making them promising candidates for applications in catalysis, energy

storage, and electronics. The stoichiometry of niobium sulfide can be varied, leading to the

formation of distinct phases such as niobium monosulfide (NbS), niobium disulfide (NbS₂),

niobium trisulfide (NbS₃), and niobium tetrasulfide (NbS₄). Each of these phases possesses

unique structural motifs and, consequently, different physical and chemical characteristics.

Understanding the synthesis-structure-property relationships is crucial for harnessing their full

potential in various technological applications.

Synthesis of Niobium Sulfide Phases
The synthesis of specific niobium sulfide phases requires precise control over reaction

conditions, including the choice of precursors, temperature, pressure, and reaction time. The

methodologies for preparing each phase are distinct and are detailed below.
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Experimental Protocols
2.1.1. Synthesis of Orthorhombic Niobium Monosulfide (o-NbS) via Solid-State Reaction

Polycrystalline samples of orthorhombic NbS can be synthesized through a solid-state reaction.

[1]

Precursors: Niobium powder (99.95% purity) and Sulfur powder (99.999% purity).

Procedure:

The stoichiometric amounts of niobium and sulfur powders are thoroughly mixed.

The mixture is pressed into a pellet.

The pellet is sealed in an evacuated quartz ampoule.

The ampoule is subjected to a two-step heat treatment. The specific temperatures and

durations of these heat treatments are critical and are often determined empirically to

achieve the desired phase.

After the final heat treatment, the quartz tube is rapidly quenched in ice water. This rapid

cooling is essential for preserving the orthorhombic phase.[1]

2.1.2. Synthesis of Niobium Disulfide (NbS₂) via Chemical Vapor Deposition (CVD)

Few-layer single crystals of NbS₂ can be grown using an atmospheric pressure chemical vapor

deposition (CVD) method.

Precursors: Niobium(V) oxide (Nb₂O₅) powder, sulfur powder, and sodium chloride (NaCl).

Substrate: SiO₂/Si or sapphire.

Procedure:

A mixture of Nb₂O₅ and NaCl is placed on the substrate in the center of a quartz tube

reactor. NaCl is used to lower the melting point of Nb₂O₅ by forming intermediate products,

which facilitates the growth of NbS₂.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/375988203_Superconductivity_in_orthorhombic_NbS
https://www.researchgate.net/publication/375988203_Superconductivity_in_orthorhombic_NbS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulfur powder is placed in a separate boat at the upstream end of the furnace and heated

independently.

The furnace is heated to a growth temperature (e.g., 800-880°C) in a flow of Ar/H₂ carrier

gas. The sulfur is heated to a lower temperature (e.g., 200°C) to generate sulfur vapor.

The reaction is maintained for a specific duration (e.g., 5-15 minutes).

After the growth period, the furnace is rapidly cooled to room temperature. The thickness

and morphology of the resulting NbS₂ flakes can be controlled by tuning parameters such

as hydrogen flow, growth temperature, growth time, and the amount of NaCl.

2.1.3. Synthesis of Niobium Trisulfide (NbS₃) via Chemical Vapor Transport (CVT)

Single crystals of various NbS₃ polymorphs can be synthesized using the chemical vapor

transport method.[2]

Precursors: Niobium powder (99.99% purity) and sublimed sulfur powder (>99% purity).

Transport Agent: Iodine (I₂) or excess sulfur.

Procedure:

Niobium and sulfur powders are ground together and placed in a quartz ampoule.

A transport agent (iodine for NbS₃-iv or excess sulfur for NbS₃-v) is added to the ampoule.

The ampoule is evacuated, backfilled with argon, and then sealed under vacuum.

The ampoule is placed in a two-zone furnace with a specific temperature gradient (e.g.,

670°C source zone and 570°C growth zone for NbS₃-iv) for an extended period (10–14

days).

After the reaction, the furnace is allowed to cool to room temperature naturally. Single

crystals of NbS₃ grow in the cooler zone of the ampoule.

2.1.4. Synthesis of Niobium Tetrasulfide (NbS₄) via Reaction with Excess Sulfur
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Crystalline NbS₄ can be synthesized by reacting niobium metal or other niobium sulfides with

an excess of sulfur.[3][4]

Precursors: Niobium metal powder or a niobium sulfide (e.g., Nb₁․₁₄S₂) and crystalline

sulfur.

Procedure:

The niobium-containing precursor and a significant excess of sulfur are placed in a glass

ampoule.

The ampule is evacuated, sealed, and heated to 440°C for an extended period (e.g., one

week for Nb metal precursor).

The ampule is then cooled slowly with the furnace.

The resulting product, containing needle-like crystals of NbS₄, is washed with a solvent

like benzene in a Soxhlet apparatus to remove the excess sulfur.

Properties of Niobium Sulfide Phases
The different stoichiometries and crystal structures of niobium sulfides give rise to a range of

physical and chemical properties. A summary of these properties is presented in the tables

below for easy comparison.

Crystallographic Properties
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Phase
Polymorph/Sy
mmetry

Space Group
Lattice
Parameters (Å)

Reference

NbS
Orthorhombic

(MnP-type)
Pnma

a = 6.4450(1), b

= 3.31770(4), c =

5.8629(1)

[1]

Hexagonal (WC-

type)
P-6m2

a = 3.32, c =

3.32
[5]

NbS₂ 2H P6₃/mmc
a = 3.321, c =

11.761
[6]

3R R3m
a = 3.33, c =

17.81
[7]

NbS₃ Triclinic (NbS₃-i) P-1

a = 4.963, b =

6.730, c = 9.144,

α = 90°, β =

97.17°, γ = 90°

[8]

Monoclinic

(NbS₃-iv)
P2₁/c

a = 6.7515(5), b

= 4.9736(4), c =

18.1315(13), β =

90.116(2)°

[2][9]

Monoclinic

(NbS₃-v)
P2₁/m

a = 4.950(5), b =

3.358(4), c =

9.079(10), β =

97.35(2)°

[9]

NbS₄ Monoclinic C2/c

a = 13.126(2), b

= 10.454(1), c =

6.951(1), β =

111.939(5)°

[3][10]

Electronic and Magnetic Properties
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Phase Property Value Reference

NbS Electronic
Superconducting

(Type-II), Tc = 6.0 K
[1]

Magnetic Non-magnetic [5]

NbS₂ Electronic (2H)
Superconducting, Tc ≈

6 K
[11]

Electronic (3R) Metallic [11]

Magnetic Non-magnetic [12]

NbS₃ Electronic (Type I, IV) Semiconducting [13]

Electronic (Type II, V) Metallic [13]

Magnetic Diamagnetic [14]

NbS₄ Electronic
Non-magnetic

semiconductor
[3][10]

Thermal Stability
Phase

Decomposition
Temperature (°C)

Decomposition
Product(s)

Reference

NbS₃
Starts to transform

around 500°C
NbS₂ [15]

Visualizing Relationships and Workflows
Graphical representations are powerful tools for understanding the complex relationships

between synthesis parameters, crystal structures, and material properties. The following

diagrams, generated using the DOT language, illustrate key workflows and logical connections

in the study of niobium sulfides.
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NbS Synthesis

NbS₂ Synthesis

NbS₃ Synthesis

NbS₄ Synthesis

Nb + S powders Solid-State Reaction
(Heat Treatment + Quenching) Orthorhombic NbS

Nb₂O₅ + S + NaCl Chemical Vapor Deposition (CVD)
(800-880°C, Ar/H₂) Few-layer NbS₂

Nb + S + Transport Agent (I₂ or S) Chemical Vapor Transport (CVT)
(Two-zone furnace) NbS₃ single crystals

Nb (or NbSₓ) + Excess S High-Temperature Reaction
(440°C, sealed ampoule) NbS₄ crystals

Click to download full resolution via product page

Caption: General synthesis workflows for different niobium sulfide phases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b076460?utm_src=pdf-body-img
https://www.benchchem.com/product/b076460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NbS₂ Polytypes and Properties

CVD Growth Parameters Film Thickness Resulting Polytypeinfluences

Electronic Properties

3R-NbS₂

(Thinner films)

2H-NbS₂

(Thicker films)

Metallic

Superconducting

NbS₃ Nanoribbon

Heating
(≥ 500°C)

Loss of Sulfur

2H-NbS₂ Sheets

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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